3-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-5H-[1,2,4]triazino[5,6-b]indole

• IUPAC Name: 3-[(6-chloro-1,3-benzodioxol-5-yl)methylsulfanyl]-5H-[1,2,4]triazino[5,6-b]indole
• InChI: InChI=1S/C17H11ClN4O2S/c18-11-6-14-13(23-8-24-14)5-9(11)7-25-17-20-16-15(21-22-17)10-3-1-2-4-12(10)19-16/h1-6H,7-8H2,(H,19,20,22)
• InChI Key: WWCMTHLNRUTLQV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)CSC3=NC4=C(C5=CC=CC=C5N4)N=N3)Cl
• Molecular Formula: C17H11ClN4O2S
• Molecular Weight: 370.8 g/mol

Description

3-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-5H-[1,2,4]triazino[5,6-b]indole is a chemical compound that has recently gained attention in scientific research. This compound has shown promising results in various applications, including biomedical research, drug discovery, and cancer therapy.

Mechanism of Action

The mechanism of action of 3-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-5H-[1,2,4]triazino[5,6-b]indole is not fully understood. However, it is believed to work by inhibiting specific enzymes and receptors in the body. This inhibition leads to the suppression of cancer cell growth and the inhibition of bacterial and fungal growth.
Biochemical and Physiological Effects:
3-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-5H-[1,2,4]triazino[5,6-b]indole has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as inhibit the growth of bacteria and fungi. Additionally, this compound has been shown to bind to specific receptors in the body, which may have implications for drug discovery.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-5H-[1,2,4]triazino[5,6-b]indole in lab experiments is its potential use in cancer therapy. Additionally, this compound has been shown to have antibacterial and antifungal properties, which may be useful in the development of new antibiotics. However, one limitation of using this compound in lab experiments is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of 3-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-5H-[1,2,4]triazino[5,6-b]indole. One potential direction is the further study of its potential use in cancer therapy. Additionally, this compound may have implications for the development of new antibiotics. Further research is needed to fully understand the mechanism of action of this compound and its potential use in drug discovery.

Scientific Research Applications

3-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-5H-[1,2,4]triazino[5,6-b]indole has shown promising results in various scientific research applications. It has been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells. Additionally, this compound has been studied for its antibacterial and antifungal properties. It has also been studied for its potential use in drug discovery, as it has been shown to bind to specific receptors in the body.